Cas no 1619991-15-9 (4-(Azetidine-3-carbonyl)morpholine hydrochloride)

• Product Name: 4-(Azetidine-3-carbonyl)morpholine hydrochloride
• CAS No: 1619991-15-9
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• MDL: MFCD31567440
• CID: 4609369
• Update Time: 2025-05-24

4-(Azetidine-3-carbonyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(azetidine-3-carbonyl)morpholine hydrochloride
• 4-(Azetidine-3-carbonyl)morpholine HCl
• azetidin-3-yl(morpholin-4-yl)methanone;hydrochloride
• P18426
• 4-(Azetidine-3-carbonyl)morpholine hydrochloride

• MDL： MFCD31567440
• Inchi： 1S/C8H14N2O2.ClH/c11-8(7-5-9-6-7)10-1-3-12-4-2-10;/h7,9H,1-6H2;1H
• InChI Key： MELSIUXXCOATIS-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)C(C1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 41.6

Additional information on 4-(Azetidine-3-carbonyl)morpholine hydrochloride

Research Brief on 4-(Azetidine-3-carbonyl)morpholine hydrochloride (CAS: 1619991-15-9): Recent Advances and Applications

4-(Azetidine-3-carbonyl)morpholine hydrochloride (CAS: 1619991-15-9) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine-morpholine scaffold, has shown promising potential in drug discovery, particularly as a building block for small molecule inhibitors and modulators of biological targets. Recent studies have explored its synthesis, physicochemical properties, and therapeutic applications, making it a subject of growing interest among researchers.

The synthesis of 4-(Azetidine-3-carbonyl)morpholine hydrochloride involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating its use in high-throughput screening and medicinal chemistry campaigns. Its hydrochloride salt form enhances solubility and stability, which are critical for in vitro and in vivo studies. Researchers have also investigated its reactivity and compatibility with various functional groups, further expanding its utility in chemical biology.

In terms of biological activity, 4-(Azetidine-3-carbonyl)morpholine hydrochloride has been evaluated as a potential pharmacophore in the development of kinase inhibitors and GPCR modulators. Preliminary studies suggest that its structural features allow for favorable interactions with target proteins, leading to improved binding affinity and selectivity. For instance, it has been incorporated into lead compounds targeting cancer-related kinases, where it contributes to enhanced potency and reduced off-target effects. Additionally, its role in modulating neurotransmitter receptors highlights its versatility in addressing diverse therapeutic areas.

Recent publications have also highlighted the compound's potential in addressing unmet medical needs, such as neurodegenerative diseases and inflammatory disorders. Its ability to cross the blood-brain barrier, as demonstrated in preclinical models, makes it a promising candidate for central nervous system (CNS) drug development. Furthermore, its pharmacokinetic profile, including metabolic stability and bioavailability, has been optimized through structural modifications, paving the way for clinical translation.

Looking ahead, the continued exploration of 4-(Azetidine-3-carbonyl)morpholine hydrochloride is expected to yield new insights into its mechanisms of action and therapeutic applications. Collaborative efforts between academia and industry will be crucial in advancing this compound from bench to bedside. As research progresses, it is anticipated that this molecule will play a pivotal role in the discovery of next-generation therapeutics, addressing complex diseases with high precision and efficacy.